Cas no 50257-95-9 (Adenosine,2-(hexyloxy)-)
Adenosine,2-(hexyloxy)- structure
Product Name:Adenosine,2-(hexyloxy)-
CAS No:50257-95-9
MF:C16H25N5O5
MW:367.400203466415
CID:369522
PubChem ID:170821
Update Time:2025-04-19
Adenosine,2-(hexyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Adenosine,2-(hexyloxy)-
- (2R,3R,4S,5R)-2-(6-amino-2-hexoxypurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
- 2-hexyloxyadenosine
- 2-(Hexyloxy)adenosine
- (2R,3R,4S,5R)-2-(6-Amino-2-(hexyloxy)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
- DTXSID40198253
- 50257-95-9
- Sha 125
- Sha-125
- Adenosine, 2-(hexyloxy)-
-
- Inchi: 1S/C16H25N5O5/c1-2-3-4-5-6-25-16-19-13(17)10-14(20-16)21(8-18-10)15-12(24)11(23)9(7-22)26-15/h8-9,11-12,15,22-24H,2-7H2,1H3,(H2,17,19,20)/t9-,11-,12-,15-/m1/s1
- InChI Key: HMRUHHFLIMYEAF-SDBHATRESA-N
- SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC(=NC1=2)OCCCCCC)O)O
Computed Properties
- Exact Mass: 367.18575
- Monoisotopic Mass: 367.18556891g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 149Ų
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
Experimental Properties
- PSA: 148.77
Adenosine,2-(hexyloxy)- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
50257-95-9 (Adenosine,2-(hexyloxy)-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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